Cas no 1804531-22-3 (4-Cyano-3,5-diiodo-2-(trifluoromethoxy)pyridine)

4-Cyano-3,5-diiodo-2-(trifluoromethoxy)pyridine is a halogenated pyridine derivative with a highly functionalized structure, offering versatility in synthetic applications. The presence of cyano, diiodo, and trifluoromethoxy substituents enhances its reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The electron-withdrawing groups contribute to its utility in cross-coupling reactions, while the iodine atoms facilitate further functionalization via metal-catalyzed transformations. Its trifluoromethoxy group imparts stability and lipophilicity, beneficial for designing bioactive compounds. This compound is particularly useful in medicinal chemistry for developing fluorinated analogs with improved metabolic stability and binding affinity. Its well-defined structure ensures consistent performance in complex synthetic routes.
4-Cyano-3,5-diiodo-2-(trifluoromethoxy)pyridine structure
1804531-22-3 structure
Product Name:4-Cyano-3,5-diiodo-2-(trifluoromethoxy)pyridine
CAS No:1804531-22-3
MF:C7HF3I2N2O
MW:439.899796247482
CID:4801465
Update Time:2025-06-06

4-Cyano-3,5-diiodo-2-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

    • 4-Cyano-3,5-diiodo-2-(trifluoromethoxy)pyridine
    • Inchi: 1S/C7HF3I2N2O/c8-7(9,10)15-6-5(12)3(1-13)4(11)2-14-6/h2H
    • InChI Key: KZQZOZJPEXWZDX-UHFFFAOYSA-N
    • SMILES: IC1=C(C#N)C(=CN=C1OC(F)(F)F)I

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 277
  • XLogP3: 3.4
  • Topological Polar Surface Area: 45.9

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Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A026003229-250mg
4-Cyano-3,5-diiodo-2-(trifluoromethoxy)pyridine
1804531-22-3 97%
250mg
$680.00 2022-04-02
Alichem
A026003229-500mg
4-Cyano-3,5-diiodo-2-(trifluoromethoxy)pyridine
1804531-22-3 97%
500mg
$1,019.20 2022-04-02
Alichem
A026003229-1g
4-Cyano-3,5-diiodo-2-(trifluoromethoxy)pyridine
1804531-22-3 97%
1g
$1,680.00 2022-04-02
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